4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine

• IUPAC Name: 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine
• InChI: InChI=1S/C6H3Cl2F3N2/c7-3-1-4(8)13-5(12-3)2-6(9,10)11/h1H,2H2
• InChI Key: CQADUTZVZPSGIY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1Cl)CC(F)(F)F)Cl
• Molecular Formula: C6H3Cl2F3N2
• Molecular Weight: 231.00 g/mol
• CAS No.: 1465571-87-2

Description

4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine is a chemical compound with the molecular formula C6H3Cl2F3N2. It has a molecular weight of 231. This compound is often used in chemical research and development.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 4 and 6 positions of the ring are substituted with chlorine atoms, and the 2 position is substituted with a 2,2,2-trifluoroethyl group.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 44-45°C. It has a density of 1.5±0.1 g/cm3, a boiling point of 256.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C.

Scientific Research Applications

Nonlinear Optical Material

4,6-Dichloro-2-(methylsulfonyl)pyrimidine (DCMSP), synthesized from 4,6-dichloro-2-(methylthio)pyrimidine, exhibits potential as a third-order nonlinear optical material. Spectroscopic studies and density functional theory (DFT) calculations have been employed to understand its linear and nonlinear optical behavior. Its suitability for nonlinear optical devices like optical limiting and optical switching has been confirmed through studies of its linear refractive index and nonlinear optical susceptibility (Murthy et al., 2019).

Synthesis of Bioactive Compounds

4,6-Disubstituted-2-(4-morpholinyl)pyrimidines, an important class of bioactive compounds, have been synthesized from 4,6-dichloro-2-(4-morpholinyl)pyrimidine using palladium-catalyzed cross-coupling reactions. This method enables the synthesis of a variety of non-symmetrical pyrimidines functionalized at C-4 and C-6 positions, highlighting the compound's versatility in creating bioactive molecules (Martínez et al., 2012).

Anticancer Drug Intermediate

2,4-Dichloro-6-(3-nitrophenoxy) pyrimidine, an intermediate in small molecule anticancer drugs, has been synthesized starting from 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine. This highlights the role of this compound in the synthesis of significant intermediates for anticancer medications (Zhou et al., 2019).

Chemoselective Reactions

Chemoselective SNAr reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine with amines have been described, showcasing its utility in selective synthetic processes. This study offers insights into the compound's selectivity in reactions with various amines, contributing to synthetic chemistry applications (Baiazitov et al., 2013).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye damage, and may have specific target organ toxicity. Therefore, it’s important to handle this compound with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation.